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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

gadoxetic acid-enhanced magnetic resonance imaging (MRI) as a non-invasive tool for the

quantitative and semi-quantitative assessment of liver function. This guide is intended to assist

researchers, scientists, and professionals in drug development in applying this methodology to

their studies.

Introduction
Gadoxetic acid (Gd-EOB-DTPA) is a gadolinium-based, liver-specific MRI contrast agent with

a dual mode of action.[1][2] Following intravenous administration, it initially distributes in the

extracellular space, enabling dynamic contrast-enhanced imaging similar to conventional

extracellular agents. Subsequently, it is actively taken up by functional hepatocytes via organic

anion transporting polypeptides (OATP1B1 and OATP1B3) and later excreted into the biliary

system through multidrug resistance-associated protein 2 (MRP2).[1][3][4] This unique property

allows for the assessment of both liver perfusion and hepatocyte function. Approximately 50%

of the injected dose is eliminated via the renal route, while the other 50% undergoes

hepatobiliary excretion.[1]

The degree of gadoxetic acid uptake and enhancement in the hepatobiliary phase (HBP),

typically acquired 20 minutes post-injection, correlates with hepatocyte function.[5][6] This

makes gadoxetic acid-enhanced MRI a valuable tool for quantifying both global and regional
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liver function, staging chronic liver diseases, predicting post-hepatectomy liver failure, and

potentially monitoring drug-induced liver injury (DILI).[1][7][8]

Mechanism of Action: Signaling Pathway
The uptake and excretion of gadoxetic acid by hepatocytes are mediated by specific

transmembrane transporters. Understanding this pathway is crucial for interpreting the imaging

findings.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7593310/
https://www.proquest.com/openview/a5ef5c96671036bfa813a05733e3a212/1?pq-origsite=gscholar&cbl=2026366&diss=y
https://www.researchgate.net/publication/344612020_Quantification_of_liver_function_using_gadoxetic_acid-enhanced_MRI
https://www.benchchem.com/product/b1262754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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